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For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of RO495, a potent TYK2 inhibitor. The following procedural guidance is designed to ensure the
safety of laboratory personnel and to minimize environmental impact, building a foundation of
trust in your laboratory safety and chemical handling practices.

Immediate Safety and Handling Protocols

ROA495 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Strict adherence to the following safety protocols is mandatory to mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling RO495. The following
table outlines the required PPE.
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Protection Type Required Equipment

Specifications

Eye Protection Safety goggles

Must be equipped with side-
shields to provide

comprehensive protection.

Hand Protection Protective gloves

Chemically resistant,
impervious gloves should be

worn.

Body Protection Impervious clothing

A lab coat or other protective
clothing that is resistant to

chemical permeation.

Respiratory Protection Suitable respirator

Use in well-ventilated areas. A
respirator is necessary when
engineering controls are
insufficient or when handling
the powder form, which can

form dust and aerosols[1].

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of RO495 and ensuring a

safe laboratory environment.
Handling:

Avoid inhalation, and contact with eyes and skin[1].

Prevent the formation of dust and aerosols[1].

Do not eat, drink, or smoke when using this product[1].

Wash skin thoroughly after handling[1].

Storage:

Use only in areas with appropriate exhaust ventilation[1].
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o Keep the container tightly sealed in a cool, well-ventilated area[1].
e Protect from direct sunlight and sources of ignition[1].

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[1][2].

Chemical and Physical Properties

A summary of the key quantitative data for RO495 is provided in the table below for easy

reference.
Property Value
Chemical Formula C17H14CI2N60J1]
Molecular Weight 389.2 g/mol [1]
CAS Number 1258296-60-4[1][2]
IC50 (TYK2) 1.5 nM (in cell-based assays)[2][3]

Spill and Emergency Response

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
First Aid Measures:

 |If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do not induce
vomiting[1].

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention[1].

o Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes and seek medical advice[1].

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, seek medical
attention[1].
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Spill Management:

o Collect any spillage to prevent environmental contamination[1].

» Avoid dispersal of dust into the air.

o Ensure the cleanup is conducted by trained personnel wearing appropriate PPE.

Disposal Plan

The disposal of RO495 and its containers must be handled with care to prevent environmental
harm.

» Dispose of the contents and container to an approved waste disposal plant[1].
» Avoid release to the environment[1].

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the logical workflow for handling RO495 from receipt to
disposal, emphasizing safety at each step.
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Receipt & Storage

Receive RO495
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Simplified TYK2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-of-ro495-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b597900/docs#navigating-the-safe-handling-and-disposal-of-ro495-a-comprehensive-guide
https://www.benchchem.com/product/b597900/docs#navigating-the-safe-handling-and-disposal-of-ro495-a-comprehensive-guide
https://www.benchchem.com/product/b597900?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

